
A Comprehensive Technical Guide to the
Fundamental Chemistry of

Allyltriphenylphosphonium Bromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Allyltriphenylphosphonium

bromide

Cat. No.: B072289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyltriphenylphosphonium bromide is a quaternary phosphonium salt with the chemical

formula C₂₁H₂₀BrP.[1] It is a versatile and important reagent in organic synthesis, most notably

for its role as a precursor to a phosphorus ylide in the Wittig reaction.[2] This reaction is a

cornerstone of synthetic organic chemistry, enabling the formation of carbon-carbon double

bonds with a high degree of control, which is crucial for the synthesis of complex organic

molecules, including fine chemicals and pharmaceuticals.[2] Beyond its use in olefination

reactions, allyltriphenylphosphonium bromide also finds applications as a phase-transfer

catalyst and a curing accelerator in polymer chemistry.[2][3][4] This guide provides an in-depth

overview of its fundamental chemistry, including its properties, synthesis, key reactions, and

experimental protocols.

Chemical and Physical Properties
Allyltriphenylphosphonium bromide is a white, crystalline powder.[4][5] It is soluble in water

and alcohol, though it decomposes in aqueous solutions.[6][7][8] It is also known to be

hygroscopic.[7][8]
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Table 1: Physical and Chemical Properties of Allyltriphenylphosphonium Bromide

Property Value References

CAS Number 1560-54-9 [1][5][6]

Molecular Formula C₂₁H₂₀BrP [1][6][9]

Molecular Weight 383.26 g/mol [9]

Appearance White crystalline powder [2][4][5]

Melting Point 222-225 °C (lit.) [5][6][8]

Solubility
Soluble in water and alcohol;

decomposes in water.
[6][7][8]

Sensitivity
Hygroscopic, moisture

sensitive.
[7][8][10]

Spectral Data
The structural characterization of allyltriphenylphosphonium bromide is typically performed

using various spectroscopic techniques. ¹H NMR, ¹³C NMR, ATR-IR, and Mass Spectrometry

(GC-MS) data are available for this compound.[1][11] These analytical methods are essential

for confirming the identity and purity of the synthesized or purchased reagent.

Synthesis of Allyltriphenylphosphonium Bromide
Allyltriphenylphosphonium bromide is commonly synthesized through a quaternization

reaction involving the treatment of triphenylphosphine with allyl bromide.[5] This is a classic Sₙ2

reaction where the phosphorus atom of triphenylphosphine acts as a nucleophile, attacking the

electrophilic carbon of allyl bromide.

Experimental Protocol: Synthesis of
Allyltriphenylphosphonium Bromide
This protocol is a general procedure based on established methods for the synthesis of

phosphonium salts.[5][12][13]
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Materials:

Triphenylphosphine (1.05 equiv)

Allyl bromide (1.0 equiv)

Anhydrous toluene or acetonitrile

Anhydrous pentane or diethyl ether

Schlenk flask or round-bottom flask with a reflux condenser and drying tube

Stir bar

Heating mantle

Procedure:

Under an inert atmosphere (e.g., nitrogen or argon), dissolve triphenylphosphine in

anhydrous toluene in a Schlenk flask equipped with a stir bar.

Slowly add allyl bromide to the stirred solution at room temperature.

Heat the reaction mixture to reflux (for toluene) or 70 °C (for acetonitrile) and maintain for 24-

50 hours.[12][13] A white solid will precipitate out of the solution.

Cool the mixture to room temperature.

Collect the solid product by vacuum filtration.

Wash the collected solid with anhydrous pentane or diethyl ether to remove any unreacted

starting materials.

Dry the purified allyltriphenylphosphonium bromide under vacuum to yield a white

crystalline powder.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of allyltriphenylphosphonium bromide.
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Key Reactions and Mechanisms: The Wittig
Reaction
The most significant application of allyltriphenylphosphonium bromide is in the Wittig

reaction, which converts aldehydes and ketones into alkenes.[14][15] The reaction proceeds

via the formation of a phosphorus ylide, which then reacts with the carbonyl compound.

Mechanism of the Wittig Reaction
Ylide Formation: The first step is the deprotonation of the allyltriphenylphosphonium
bromide at the carbon adjacent to the phosphorus atom using a strong base (e.g., n-

butyllithium, sodium hydride) to form the corresponding phosphorus ylide (also known as a

phosphorane).[15][16]

Reaction with Carbonyl: The nucleophilic ylide attacks the electrophilic carbonyl carbon of an

aldehyde or ketone.[17] This leads to the formation of a betaine intermediate, which

subsequently closes to a four-membered ring intermediate called an oxaphosphetane.[15]

[16] Some evidence suggests a direct [2+2] cycloaddition to form the oxaphosphetane.[14]

[17]

Alkene Formation: The oxaphosphetane intermediate decomposes to yield the desired

alkene and triphenylphosphine oxide. The formation of the very stable phosphorus-oxygen

double bond in triphenylphosphine oxide is a major driving force for this reaction.[15][17]

Experimental Protocol: Wittig Olefination using
Allyltriphenylphosphonium Bromide
This protocol outlines a general procedure for the Wittig reaction with an aldehyde.

Materials:

Allyltriphenylphosphonium bromide (1.5 equiv)

Anhydrous tetrahydrofuran (THF)

Strong base (e.g., n-butyllithium (n-BuLi) in hexanes, 1.4 equiv)
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Aldehyde or ketone (1.0 equiv)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate or diethyl ether for extraction

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Schlenk flask or round-bottom flask

Syringes

Procedure:

Under an inert atmosphere, suspend allyltriphenylphosphonium bromide in anhydrous

THF in a Schlenk flask at 0 °C.

Slowly add the strong base (e.g., n-BuLi) to the suspension. The formation of the ylide is

often indicated by a color change. Stir the mixture for 1-1.5 hours.[16]

Cool the reaction mixture to a lower temperature (e.g., -15 °C or 0 °C) and slowly add a

solution of the aldehyde or ketone in anhydrous THF.[16]

Allow the reaction to stir for an appropriate amount of time, monitoring the consumption of

the starting material by thin-layer chromatography (TLC).

Quench the reaction by adding a saturated aqueous solution of NH₄Cl.

Transfer the mixture to a separatory funnel and extract the product with ethyl acetate or

diethyl ether.

Combine the organic layers, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate

the solvent in vacuo.

Purify the crude product by flash column chromatography to obtain the desired alkene.

Wittig Reaction Mechanism Diagram
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Caption: Mechanism of the Wittig reaction.

Applications in Organic and Polymer Synthesis
Allyltriphenylphosphonium bromide is a valuable tool for chemists in various fields.
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Olefination Reactions: Its primary use is in the Wittig reaction to synthesize 1,3-dienes from

aldehydes and ketones.[5] This is a fundamental carbon-carbon bond-forming reaction.[5]

Fine Chemicals and Pharmaceuticals: The ability to construct complex molecules makes it

an essential reagent in the development of fine chemicals and pharmaceutical intermediates.

[2]

Phase-Transfer Catalysis: It can function as a phase-transfer catalyst, facilitating reactions

between reactants in immiscible phases, which can improve reaction rates and yields.[2][3]

[4]

Polymer Chemistry: It serves as a curing accelerator for polymers such as powder coatings

and epoxy resins, enhancing material performance.[2]

Antiviral Research: Some phosphonium salts, including allyltriphenylphosphonium
bromide, have been investigated for their antiviral activity, for instance, against the influenza

A virus.[5]

Safety and Handling
Allyltriphenylphosphonium bromide presents several hazards that require careful handling.

Hazards: It is classified as causing skin irritation, serious eye irritation, and may cause

respiratory irritation.[1][6][18]

Precautions: When handling this compound, appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a dust mask (such as an N95 respirator),

should be worn.[10] Work should be conducted in a well-ventilated area, such as a fume

hood.[10]

Storage: Due to its hygroscopic and moisture-sensitive nature, it should be stored in a tightly

sealed container in a dry, cool place.[7][8][10]

This guide provides a foundational understanding of allyltriphenylphosphonium bromide, a

key reagent for synthetic chemists. Its versatility and reliability in the Wittig reaction, coupled

with its other applications, ensure its continued importance in both academic research and

industrial processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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